![molecular formula C19H24FN7 B5650698 2-(4-{4-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-3-fluoropyridine](/img/structure/B5650698.png)
2-(4-{4-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-3-fluoropyridine
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex chemical processes aimed at achieving specific structural configurations to explore biological activities. For instance, the synthesis of 5-(fluoro-substituted-6-methylpyridin-2-yl)-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)imidazoles, which share structural similarities, focuses on optimizing clinical candidates through evaluating their kinase inhibitory activity, showcasing the intricate steps involved in the synthesis of such compounds (Krishnaiah et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds closely related to "2-(4-{4-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-3-fluoropyridine" is often analyzed through techniques such as X-ray crystallography, NMR, and MS studies. These analyses provide insights into the compound's conformation and intermolecular interactions, crucial for understanding its biological activity and properties (Govindhan et al., 2017).
Chemical Reactions and Properties
The compound's chemical reactivity and properties are studied to understand its potential interactions and transformations. Research on similar compounds, such as the synthesis and characterization of imidazolyl and triazolyl derivatives, sheds light on the potential chemical reactions and stability of these molecules, which are essential for their application in various fields (Vaid et al., 2013).
Physical Properties Analysis
The physical properties, including thermal stability and phase transitions, are crucial for the practical application and handling of the compound. Studies involving differential scanning calorimetry (DSC) and thermal gravimetric analysis (TGA) provide valuable data on the compound's stability and behavior under different thermal conditions (Ribet et al., 2005).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds and potential for forming derivatives, are of significant interest. Research into the synthesis of related compounds and their derivatives highlights the versatility and reactivity of these molecules, paving the way for the development of new materials and drugs (Paulrasu et al., 2014).
properties
IUPAC Name |
2-[4-[4-ethyl-5-[(2-methylimidazol-1-yl)methyl]-1,2,4-triazol-3-yl]piperidin-1-yl]-3-fluoropyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN7/c1-3-27-17(13-26-12-9-21-14(26)2)23-24-18(27)15-6-10-25(11-7-15)19-16(20)5-4-8-22-19/h4-5,8-9,12,15H,3,6-7,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDAKCKRIRLBJHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1C2CCN(CC2)C3=C(C=CC=N3)F)CN4C=CN=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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